1H-Benzimidazol-2-amine, hydrochloride

• Molecular Formula: C7H8ClN3
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 1H-benzimidazol-2-amine;hydrochloride
• InChI: InChI=1S/C7H7N3.ClH/c8-7-9-5-3-1-2-4-6(5)10-7;/h1-4H,(H3,8,9,10);1H
• InChI Key: BAOPSOTUQUEQHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)N.Cl
• CAS No.: 70665-64-4

Description

1H-Benzimidazol-2-amine, hydrochloride is a derivative of benzimidazole, a bicyclic heterocyclic aromatic compound. Benzimidazole itself consists of a benzene ring fused to an imidazole ring, with nitrogen atoms at the 1 and 3 positions. This compound is known for its diverse biological activities and is widely used in various fields, including medicinal chemistry and industrial applications .

Preparation Methods

The synthesis of 1H-Benzimidazol-2-amine, hydrochloride typically involves the condensation of 1,2-benzenediamine with aldehydes. This method is efficient and straightforward, producing benzimidazole derivatives in good yields . Another method involves the reaction of 2(3H)-benzimidazolones with amines, mediated by 2-nitropyridine and triflic anhydride . Industrial production methods often utilize these synthetic routes due to their efficiency and scalability.

Chemical Reactions Analysis

1H-Benzimidazol-2-amine, hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of benzimidazole-2-carboxylic acid, while reduction can yield benzimidazole-2-amine .

Scientific Research Applications

1H-Benzimidazol-2-amine, hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds.

Biology: This compound exhibits antimicrobial, antiviral, and anticancer activities, making it valuable in biological research.

Medicine: Benzimidazole derivatives are used in the development of drugs for treating diseases such as cancer, hypertension, and infections.

Industry: It is employed in the production of dyes, pigments, and corrosion inhibitors.

Comparison with Similar Compounds

1H-Benzimidazol-2-amine, hydrochloride can be compared with other benzimidazole derivatives, such as:

2-Aminobenzimidazole: Similar in structure but with different substituents, leading to variations in biological activity.

5,6-Dimethylbenzimidazole: Known for its role in the structure of vitamin B12, this compound has distinct biological functions.

N-(1H-Benzimidazol-2-ylmethyl)-5,6,7,8-tetrahydro-8-quinolinamines: These derivatives exhibit anti-HIV-1 activity as CXCR4 antagonists.

The uniqueness of this compound lies in its specific substituents and the resulting biological activities, which make it a valuable compound in various research and industrial applications .